Cas no 139508-92-2 (1,3-Propanediol, 2-(hydroxymethyl)-2-[(2-methylpropyl)amino]-)

• Product Name: 1,3-Propanediol, 2-(hydroxymethyl)-2-[(2-methylpropyl)amino]-
• CAS No: 139508-92-2
• MF: C₈H₁₉NO₃
• MW: 177.241362810135
• CID: 1288393
• Update Time: 2024-08-04

1,3-Propanediol, 2-(hydroxymethyl)-2-[(2-methylpropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-(hydroxymethyl)-2-[(2-methylpropyl)amino]-

• Inchi： 1S/C8H19NO3/c1-7(2)3-9-8(4-10,5-11)6-12/h7,9-12H,3-6H2,1-2H3
• InChI Key： YYKIHTCOBZINIO-UHFFFAOYSA-N
• SMILES： C(O)C(CO)(NCC(C)C)CO

Computed Properties

• Exact Mass: 177.13657

Experimental Properties

• Density: 1.091±0.06 g/cm3(Predicted)
• Boiling Point: 343.0±37.0 °C(Predicted)
• PSA: 72.72
• pka: 14.43±0.10(Predicted)